2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C16H12ClN3O5/c17-10-5-6-14-13(7-10)19(16(22)9-25-14)8-15(21)18-11-3-1-2-4-12(11)20(23)24/h1-7H,8-9H2,(H,18,21)
• InChI Key: QHBXJUCELLZAGI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)Cl)CC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C16H12ClN3O5
• Molecular Weight: 361.73 g/mol

Description

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide, also known as CNOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of CNOA is complex, but it has been successfully synthesized in laboratories. Additionally, it will list future directions for research on CNOA.

Mechanism of Action

The mechanism of action of 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide is not fully understood, but it is believed to work by inhibiting various enzymes and signaling pathways in cells. 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of the epidermal growth factor receptor (EGFR), a signaling pathway that plays a role in cancer cell growth.
Biochemical and Physiological Effects:
2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide inhibits the growth of cancer cells and reduces inflammation. In vivo studies have shown that 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide reduces tumor growth and inflammation in animal models. Additionally, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been shown to inhibit the growth of plant cells, making it a potential herbicide.

Advantages and Limitations for Lab Experiments

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has several advantages for lab experiments, including its ability to inhibit various enzymes and signaling pathways, making it a useful tool for studying these mechanisms. Additionally, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been shown to have anti-inflammatory and anti-cancer properties, making it a potential treatment for various diseases. However, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide also has some limitations for lab experiments, including its complex synthesis method and potential toxicity.

Future Directions

There are several future directions for research on 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide. One potential direction is to further investigate its mechanism of action and identify new targets for inhibition. Additionally, further studies are needed to determine the potential toxicity of 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide and its safety for use in humans. Finally, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has potential applications in various fields, and further research is needed to explore these applications and develop new uses for this compound.

Scientific Research Applications

2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has shown potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been shown to have anti-inflammatory and anti-cancer properties. It has been studied as a potential treatment for various types of cancer, including breast cancer, lung cancer, and prostate cancer. In agriculture, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been studied as a potential herbicide due to its ability to inhibit plant growth. In material science, 2-(6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)-N-(2-nitrophenyl)acetamide has been studied for its potential use as a fluorescent probe.